5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide

• IUPAC Name: 5-oxo-N-pyridin-2-yl-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C11H13N3O2S/c15-10-4-6-17-7-8(13-10)11(16)14-9-3-1-2-5-12-9/h1-3,5,8H,4,6-7H2,(H,13,15)(H,12,14,16)
• InChI Key: ZKJICHQPIZXKRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(NC1=O)C(=O)NC2=CC=CC=N2
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

The compound “5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic heterocycle with a nitrogen atom, and a thiazepane ring, which is a seven-membered ring with one nitrogen and one sulfur atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving amines and cyanoacetates. The synthesis of such compounds usually involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound likely involves a complex three-dimensional arrangement due to the presence of the thiazepane and pyridine rings. The pyrrolidine ring is known for its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound could be quite diverse, given the presence of various functional groups. For instance, the cyanoacetamide moiety is considered one of the most important precursors for heterocyclic synthesis.

Scientific Research Applications

Heterocyclic Synthesis

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Pyrrolidine Scaffold

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Cyanoacetylation of Amines

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Fused Heterocycles

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